CID 23715571
Overview
Description
CID 23715571, also known as ML188, is a small molecule compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It belongs to the class of allosteric modulators, which are compounds that bind to a site on a protein other than the active site and modulate its activity.
Scientific Research Applications
The study by Hamaker, Mulder, and van IJzendoorn (2020) underscores the methodological challenges in child and adolescent development research, categorizing scientific research into descriptive, predictive, and explanatory types. This classification aids in understanding the appropriate methodologies for setting up and executing studies, suggesting alternatives like machine learning to bridge gaps between research design and goals (Hamaker, Mulder, & van IJzendoorn, 2020).
Chemically Induced Dimerization for Protein Function Control
Voss, Klewer, and Wu (2015) discuss the advancements in chemically induced dimerization (CID) and its application in controlling protein function within cellular environments. This technique allows for precise and reversible control over protein activities, extending the scope of CID from signal transductions to membrane and protein trafficking studies (Voss, Klewer, & Wu, 2015).
Enhancing IoT Security through Machine Learning
Verma and Ranga (2019) explore the use of machine learning classification algorithms to secure Internet of Things (IoT) applications against Denial of Service (DoS) attacks. Their research contributes to the development of anomaly-based intrusion detection systems, showcasing the application of CID techniques in cybersecurity for IoT (Verma & Ranga, 2019).
Open-Source Hardware for Research Equipment
Pearce (2012) emphasizes the role of open-source three-dimensional printers in producing low-cost laboratory equipment. This approach to building research equipment illustrates a practical application of CID in facilitating cost-effective and customizable research tools, enabling a broader access to scientific instrumentation (Pearce, 2012).
De Novo Peptide Sequencing by Tandem Mass Spectrometry
Medzihradszky and Chalkley (2015) provide a tutorial on determining peptide sequences from CID data in mass spectrometry. This work highlights the application of CID in proteomics, offering insights into peptide fragmentation processes and emphasizing the importance of manual data interpretation for scientific accuracy (Medzihradszky & Chalkley, 2015).
properties
InChI |
InChI=1S/C18H31B.Li/c1-12-16-10-13(18(16,2)3)11-17(12)19-14-6-4-7-15(19)9-5-8-14;/h12-17H,4-11H2,1-3H3;/q-1;+1/t12-,13+,14?,15?,16-,17-;/m1./s1 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYYWMZXHGVQUHN-UJMFPOEGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[B-]1(C2CCCC1CCC2)C3CC4CC(C3C)C4(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[Li+].[B-]1(C2CCCC1CCC2)[C@@H]3C[C@@H]4C[C@H]([C@H]3C)C4(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H31BLi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70635782 |
Source
|
| Record name | Lithium (cyclooctane-1,5-diyl-kappa~2~C~1~,C~5~)(hydrido)[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl]borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70635782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 23715571 | |
CAS RN |
64081-12-5 |
Source
|
| Record name | Lithium (cyclooctane-1,5-diyl-kappa~2~C~1~,C~5~)(hydrido)[(1R,2S,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl]borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70635782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | R-Alpine-Hydrideâ?¢ Alpine-Hydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
